Cas no 84839-54-3 (2-(4-hydroxy-4-piperidyl)acetic acid;hydrochloride)

• Product Name: 2-(4-hydroxy-4-piperidyl)acetic acid;hydrochloride
• CAS No: 84839-54-3
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD30489848
• CID: 5226308
• PubChem ID: 15565782
• Update Time: 2026-03-07

2-(4-hydroxy-4-piperidyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-4-piperidylacetic Acid Hydrochloride
• 2-(4-hydroxy-4-piperidyl)acetic acid;hydrochloride
• SY270534
• EN300-6739263
• SCHEMBL4102967
• Z3488912123
• 2-(4-hydroxypiperidin-4-yl)acetic acid hydrochloride
• 84839-54-3
• 2-(4-hydroxypiperidin-4-yl)acetic acid;hydrochloride
• F88913
• 2-(4-Hydroxypiperidin-4-yl)aceticacidhydrochloride
• MFCD30489848

• MDL： MFCD30489848
• Inchi： 1S/C7H13NO3.ClH/c9-6(10)5-7(11)1-3-8-4-2-7;/h8,11H,1-5H2,(H,9,10);1H
• InChI Key： IOELGNOAYKTTRA-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)O)C(=O)O.Cl

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(4-hydroxy-4-piperidyl)acetic acid;hydrochloride

Comprehensive Overview of 2-(4-hydroxy-4-piperidyl)acetic acid hydrochloride (CAS No. 84839-54-3)

2-(4-hydroxy-4-piperidyl)acetic acid hydrochloride (CAS No. 84839-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 4-hydroxy-4-piperidineacetic acid hydrochloride, is a derivative of piperidine, a key structural motif in many bioactive molecules. Its unique chemical properties make it a valuable intermediate in the synthesis of various therapeutic agents.

The molecular structure of 2-(4-hydroxy-4-piperidyl)acetic acid hydrochloride includes a piperidine ring with a hydroxyl group at the 4-position and an acetic acid side chain, which is further stabilized as a hydrochloride salt. This configuration enhances its solubility in aqueous solutions, making it particularly useful in drug formulation and delivery systems. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, given its structural similarity to neurotransmitters and neuromodulators.

One of the most compelling applications of CAS 84839-54-3 is its role in the synthesis of GABAergic compounds, which are critical for treating neurological disorders such as epilepsy, anxiety, and insomnia. The compound’s ability to modulate GABA receptors has positioned it as a promising candidate for next-generation neuropharmaceuticals. Additionally, its chiral center at the 4-position opens avenues for enantioselective synthesis, a hot topic in modern medicinal chemistry.

In recent years, the demand for 2-(4-hydroxy-4-piperidyl)acetic acid HCl has surged due to its versatility in peptide synthesis and prodrug design. Its hydrochloride form ensures better stability and handling, which is crucial for large-scale pharmaceutical manufacturing. The compound’s low toxicity profile and high bioavailability further enhance its appeal for preclinical and clinical studies.

From an industrial perspective, 84839-54-3 is often utilized in the production of antihistamines and antipsychotic agents. Its piperidine core is a common feature in many FDA-approved drugs, underscoring its importance in the pharmaceutical industry. Moreover, advancements in green chemistry have led to more sustainable methods for synthesizing this compound, aligning with global trends toward environmentally friendly manufacturing processes.

The analytical characterization of 2-(4-hydroxy-4-piperidyl)acetic acid hydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are essential for regulatory compliance and quality control. Researchers also employ computational chemistry tools to predict its interactions with biological targets, a practice that has gained traction with the rise of AI-driven drug discovery.

Market trends indicate a growing interest in CAS 84839-54-3, particularly in regions with robust pharmaceutical R&D sectors, such as North America, Europe, and Asia-Pacific. The compound’s patent landscape and regulatory status are frequently discussed topics among industry stakeholders, as they influence its commercial viability. Furthermore, its potential applications in personalized medicine and bioconjugation techniques are areas of active exploration.

For researchers and manufacturers, sourcing high-quality 2-(4-hydroxy-4-piperidyl)acetic acid hydrochloride is paramount. Reputable suppliers often provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure transparency and reliability. As the scientific community continues to uncover new uses for this compound, its role in advancing life sciences and drug development is expected to expand significantly.

In summary, 2-(4-hydroxy-4-piperidyl)acetic acid hydrochloride (CAS No. 84839-54-3) is a multifaceted compound with broad applications in pharmaceuticals and biochemistry. Its structural features, combined with its therapeutic potential and industrial relevance, make it a subject of ongoing research and innovation. As the field of precision medicine evolves, this compound is likely to play an increasingly vital role in the development of targeted therapies and advanced drug formulations.